Cas no 97817-84-0 ([(1S,2S,4R)-9-[2-[[(3S,5S,8R,9S,10R,13R,17S)-5,14-Dihydroxy-10-(methoxymethyl)-13-methyl-17-(5-oxooxolan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-2-oxoethylidene]-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] (E)-3-hydroxy-2-phenylprop-2-enoate;bromide)

• Product name: [(1S,2S,4R)-9-[2-[[(3S,5S,8R,9S,10R,13R,17S)-5,14-Dihydroxy-10-(methoxymethyl)-13-methyl-17-(5-oxooxolan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-2-oxoethylidene]-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] (E)-3-hydroxy-2-phenylprop-2-enoate;bromide
• CAS No: 97817-84-0
• MF: C₄₂H₅₄BrNO₁₁
• MW: 828.782272815704
• CID: 2688360

[(1S,2S,4R)-9-[2-[[(3S,5S,8R,9S,10R,13R,17S)-5,14-Dihydroxy-10-(methoxymethyl)-13-methyl-17-(5-oxooxolan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-2-oxoethylidene]-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] (E)-3-hydroxy-2-phenylprop-2-enoate;bromide Chemical and Physical Properties

Names and Identifiers

• [(1S,2S,4R)-9-[2-[[(3S,5S,8R,9S,10R,13R,17S)-5,14-Dihydroxy-10-(methoxymethyl)-13-methyl-17-(5-oxoox
• [(1S,2S,4R)-9-[2-[[(3S,5S,8R,9S,10R,13R,17S)-5,14-Dihydroxy-10-(methoxymethyl)-13-methyl-17-(5-oxooxolan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-2-oxoethylidene]-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] (E)-3-hydroxy-2-phenylprop-2-enoate;bromide

• Inchi： 1S/C42H53NO11.BrH/c1-39-12-9-30-31(42(39,49)15-11-29(39)25-16-34(45)51-22-25)10-14-41(48)19-26(8-13-40(30,41)23-50-2)52-35(46)20-43-32-17-27(18-33(43)37-36(32)54-37)53-38(47)28(21-44)24-6-4-3-5-7-24;/h3-7,20-21,25-27,29-33,36-37,48-49H,8-19,22-23H2,1-2H3;1H/b43-20-;/t25?,26-,27?,29-,30-,31+,32-,33?,36-,37+,39+,40-,41-,42?;/m0./s1
• InChI Key： YQZCKWYFPJBOHJ-YBMQWUHPSA-N
• SMILES： [Br-].OC12CC[C@@H](C3COC(C3)=O)[C@@]1(C)CC[C@@H]1[C@@]3(COC)CC[C@@H](C[C@]3(CC[C@@H]21)O)OC(/C=[N+]1/[C@H]2CC(CC/1[C@@H]1[C@H]2O1)OC(/C(=C/O)/C1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 55
• Rotatable Bond Count: 10
• Complexity: 1570
• Topological Polar Surface Area: 164